Cas no 1216953-63-7 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• CAS No: 1216953-63-7
• MF: C₂₀H₂₀ClN₃O₅S
• MW: 449.90790271759
• CID: 5894908
• PubChem ID: 16846079
• Update Time: 2025-05-23

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide:hydrochloride
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• N-(1,3-benzodioxol-5-ylmethyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride
• F2458-0054
• 1216953-63-7
• AKOS026681770

• Inchi： 1S/C20H19N3O5S.ClH/c1-23(29(25,26)19-4-2-3-15-11-21-8-7-16(15)19)12-20(24)22-10-14-5-6-17-18(9-14)28-13-27-17;/h2-9,11H,10,12-13H2,1H3,(H,22,24);1H
• InChI Key： CZJFWKCBOJVIBW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CN(S(C1=CC=CC2=C1C=CN=C2)(=O)=O)C.[H]Cl

Computed Properties

• Exact Mass: 449.0812196g/mol
• Monoisotopic Mass: 449.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

Comprehensive Analysis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1216953-63-7)

In the rapidly evolving field of pharmaceutical and biochemical research, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1216953-63-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to a class of sulfonamide derivatives known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and mechanisms of action, which are currently under investigation for various therapeutic avenues.

The chemical structure of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride features a benzodioxole moiety linked to a methylisoquinoline sulfonamide group, which contributes to its distinctive physicochemical properties. These include high solubility in polar solvents and stability under physiological conditions, making it a promising candidate for further development. The presence of the hydrochloride salt form enhances its bioavailability, a critical factor in drug design and formulation.

Recent studies have explored the potential of CAS No. 1216953-63-7 in addressing neurodegenerative disorders and inflammatory conditions, topics that are highly searched in academic and medical communities. For instance, its interaction with enzyme targets such as COX-2 and MAO-B has been a focal point, aligning with the growing demand for novel neuroprotective agents. Additionally, its low toxicity profile in preliminary assays has sparked interest in its use as a scaffold for drug discovery.

From a synthetic chemistry perspective, the preparation of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride involves multi-step reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. The compound’s purity and yield are critical parameters, often optimized using advanced techniques like HPLC and NMR spectroscopy. These methodologies are frequently searched by chemists seeking to replicate or modify the synthesis for derivative compounds.

In the context of personalized medicine and precision therapeutics, CAS No. 1216953-63-7 is being evaluated for its target specificity and kinetic properties. This aligns with current trends in AI-driven drug discovery, where computational models predict compound behavior to accelerate research. Such applications are often queried in search engines by professionals looking for cutting-edge advancements in the field.

Furthermore, the environmental impact of pharmaceutical compounds is a hot topic, and N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has been subject to biodegradability studies. Early data suggest moderate degradation rates, prompting investigations into green chemistry alternatives for its synthesis. This aspect resonates with the global push toward sustainable pharmaceutical practices.

In summary, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride (CAS No. 1216953-63-7) represents a compelling subject of study due to its structural complexity, therapeutic potential, and relevance to contemporary research trends. Its exploration continues to bridge gaps in medicinal chemistry and biomolecular science, offering insights that could shape future innovations.